Cas no 325813-03-4 (1-(2,4-dibromobenzenesulfonyl)-4-(4-fluorophenyl)piperazine)

• Product Name: 1-(2,4-dibromobenzenesulfonyl)-4-(4-fluorophenyl)piperazine
• CAS No: 325813-03-4
• MF: C₁₆H₁₅Br₂FN₂O₂S
• MW: 478.173904657364
• CID: 5964083
• PubChem ID: 4220277
• Update Time: 2025-05-20

1-(2,4-dibromobenzenesulfonyl)-4-(4-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dibromobenzenesulfonyl)-4-(4-fluorophenyl)piperazine
• 1-((2,4-dibromophenyl)sulfonyl)-4-(4-fluorophenyl)piperazine
• Piperazine, 1-[(2,4-dibromophenyl)sulfonyl]-4-(4-fluorophenyl)-
• SR-01000459887
• Oprea1_447088
• 1-[(2,4-dibromophenyl)sulfonyl]-4-(4-fluorophenyl)piperazine
• 325813-03-4
• 1-(2,4-dibromophenyl)sulfonyl-4-(4-fluorophenyl)piperazine
• AKOS002278484
• F0777-2622
• SR-01000459887-1
• Z594071818
• AP-263/13383072

• Inchi： 1S/C16H15Br2FN2O2S/c17-12-1-6-16(15(18)11-12)24(22,23)21-9-7-20(8-10-21)14-4-2-13(19)3-5-14/h1-6,11H,7-10H2
• InChI Key： ZGTFEIRVNBYQBR-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Br)C=C2Br)(=O)=O)CCN(C2=CC=C(F)C=C2)CC1

Computed Properties

• Exact Mass: 477.91845g/mol
• Monoisotopic Mass: 475.92050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.728±0.06 g/cm3(Predicted)
• Boiling Point: 558.0±60.0 °C(Predicted)
• pka: 4.81±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2,4-dibromobenzenesulfonyl)-4-(4-fluorophenyl)piperazine

Professional Introduction to Compound with CAS No 325813-03-4 and Product Name: 1-(2,4-dibromobenzenesulfonyl)-4-(4-fluorophenyl)piperazine

The compound with the CAS number 325813-03-4 and the product name 1-(2,4-dibromobenzenesulfonyl)-4-(4-fluorophenyl)piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both bromine and fluorine substituents in its molecular framework imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of 1-(2,4-dibromobenzenesulfonyl)-4-(4-fluorophenyl)piperazine as a key intermediate in the synthesis of novel therapeutic agents. Its molecular architecture, featuring a piperazine ring linked to a sulfonylbenzene derivative, offers a rich platform for exploring interactions with biological targets. The fluorine atom at the para position of the phenyl ring enhances lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the bromine atoms provide sites for further functionalization, enabling chemists to tailor the compound’s properties for specific pharmacological applications.

In the realm of medicinal chemistry, 1-(2,4-dibromobenzenesulfonyl)-4-(4-fluorophenyl)piperazine has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in neurological disorders. The combination of bromine and fluorine substituents is particularly noteworthy, as it allows for fine-tuning of binding affinities and selectivity. Such features are essential for developing drugs with improved efficacy and reduced side effects.

The sulfonyl group in 1-(2,4-dibromobenzenesulfonyl)-4-(4-fluorophenyl)piperazine is known to enhance binding interactions with biological targets due to its strong electron-withdrawing nature. This property makes it an attractive moiety for designing high-affinity ligands. Furthermore, the piperazine ring is a common pharmacophore in many psychoactive drugs, contributing to central nervous system (CNS) activity. The presence of both substituents in this compound suggests a dual mechanism of action, which could be exploited for therapeutic benefits.

Advances in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 1-(2,4-dibromobenzenesulfonyl)-4-(4-fluorophenyl)piperazine with greater accuracy. Molecular modeling studies indicate that this compound exhibits favorable solubility and bioavailability profiles, making it a promising candidate for further development. Additionally, the use of high-throughput screening (HTS) techniques has facilitated rapid identification of derivatives with enhanced biological activity. These methodologies are crucial for accelerating the drug discovery process and bringing new therapies to market more efficiently.

The synthesis of 1-(2,4-dibromobenzenesulfonyl)-4-(4-fluorophenyl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Recent innovations in synthetic methodologies have improved the efficiency of these processes, reducing costs and environmental impact. Green chemistry principles are increasingly being applied to develop sustainable synthetic routes, which align with global efforts to minimize waste and energy consumption.

In conclusion, 1-(2,4-dibromobenzenesulfonyl)-4-(4-fluorophenyl)piperazine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable scaffold for drug development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery of novel therapeutic agents that address unmet medical needs.